Cas no 136663-38-2 ((2-Methylbenzo[d]oxazol-5-yl)methanol)
136663-38-2 structure
Product Name:(2-Methylbenzo[d]oxazol-5-yl)methanol
CAS No:136663-38-2
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD12965126
CID:1036288
PubChem ID:15662269
Update Time:2025-09-27
(2-Methylbenzo[d]oxazol-5-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (2-Methylbenzo[d]oxazol-5-yl)methanol
- (2-methyl-1,3-benzoxazol-5-yl)methanol
- 5-Benzoxazolemethanol, 2-methyl-
- ZVBPKWNJXRJGOR-UHFFFAOYSA-N
- 2-Methylbenzo[d]oxazole-5-methanol
- 6497AA
- FCH1179851
- AK128727
- AX8250789
- SCHEMBL17221544
- A904262
- AKOS016000868
- AS-60838
- 136663-38-2
- DTXSID40576496
- CS-0152751
- MFCD12965126
- C72464
-
- MDL: MFCD12965126
- Inchi: 1S/C9H9NO2/c1-6-10-8-4-7(5-11)2-3-9(8)12-6/h2-4,11H,5H2,1H3
- InChI Key: ZVBPKWNJXRJGOR-UHFFFAOYSA-N
- SMILES: O1C(C)=NC2C=C(CO)C=CC1=2
Computed Properties
- Exact Mass: 163.063328530g/mol
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.3
- XLogP3: 1.3
(2-Methylbenzo[d]oxazol-5-yl)methanol Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
(2-Methylbenzo[d]oxazol-5-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JB613-100mg |
(2-Methylbenzo[d]oxazol-5-yl)methanol |
136663-38-2 | 95+% | 100mg |
722CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JB613-250mg |
(2-Methylbenzo[d]oxazol-5-yl)methanol |
136663-38-2 | 95+% | 250mg |
1486CNY | 2021-05-07 | |
| Chemenu | CM156188-1g |
(2-methylbenzo[d]oxazol-5-yl)methanol |
136663-38-2 | 95% | 1g |
$533 | 2021-06-08 | |
| Ambeed | A302357-50mg |
(2-Methylbenzo[d]oxazol-5-yl)methanol |
136663-38-2 | 95% | 50mg |
$50.0 | 2025-02-21 | |
| Ambeed | A302357-100mg |
(2-Methylbenzo[d]oxazol-5-yl)methanol |
136663-38-2 | 95% | 100mg |
$64.0 | 2025-02-21 | |
| Ambeed | A302357-250mg |
(2-Methylbenzo[d]oxazol-5-yl)methanol |
136663-38-2 | 95% | 250mg |
$127.0 | 2025-02-21 | |
| Ambeed | A302357-1g |
(2-Methylbenzo[d]oxazol-5-yl)methanol |
136663-38-2 | 95% | 1g |
$334.0 | 2025-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M901293-100mg |
(2-Methylbenzo[d]oxazol-5-yl)methanol |
136663-38-2 | ≥95% | 100mg |
¥580.50 | 2022-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55265-100mg |
(2-Methylbenzo[d]oxazol-5-yl)methanol |
136663-38-2 | 95% | 100mg |
¥498.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55265-250mg |
(2-Methylbenzo[d]oxazol-5-yl)methanol |
136663-38-2 | 95% | 250mg |
¥996.0 | 2024-07-18 |
(2-Methylbenzo[d]oxazol-5-yl)methanol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
136663-38-2 ((2-Methylbenzo[d]oxazol-5-yl)methanol) Related Products
- 13452-14-7(2-Methyl-1,3-benzoxazole-6-carboxylic acid)
- 19219-98-8(2,5,6-Trimethylbenzoxazole)
- 90322-32-0(2-methyl-1,3-benzoxazole-5-carboxylic acid)
- 5676-58-4(2,5-Dimethylbenzoxazole)
- 61931-68-8(2-Methyl-5-phenylbenzoxazole)
- 421553-38-0(4-(Benzoxazol-2-yl)benzyl alcohol)
- 53012-61-6(Benzoxazole,2,6-dimethyl-)
- 126892-00-0(Benzoxazole,2-methyl-5-(1-methylethyl)-)
- 92552-31-3(5-benzyl-2-methylbenzoxazole)
- 65540-83-2(3-(Benzoxazol-2-yl)benzyl alcohol)
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